Multi-pyridine decorated Fe(ii) and Ru(ii) complexes by Pd(0)-catalysed cross couplings: new building blocks for metallosupramolecular assemblies†
Dalton Transactions Pub Date: 2013-09-13 DOI: 10.1039/C3DT52331D
Abstract
Eight metal complexes of the type [M(tpy)2]2+ (tpy = 2,2′:6′,2′′-terpyridine) featuring four pendant pyridine rings are reported and characterised by NMR, MS, absorption spectroscopy and electrochemical methods. Palladium-mediated Suzuki and Sonogashira cross-coupling reactions were performed on both free 4′-(3,5-dibromophenyl)-tpy and its Ru(II) complex in good yields. The ready N-alkylation of the pendant pyridyl units has significant influence on the absorption and electrochemical reduction of the complexes, processes which are localised on the periphery and leaves the [Ru(tpy)2]2+ core essentially unaffected. The binding of metal ions by the free pyridines is also demonstrated as means of assembling larger ordered non-covalent structures.
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